Cas no 66470-90-4 (1-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]propan-2-ol)

• Product Name: 1-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]propan-2-ol
• CAS No: 66470-90-4
• MF: C₁₃H₂₈N₂O
• MW: 228.374223709106
• CID: 964064
• PubChem ID: 3017678
• Update Time: 2025-04-19

1-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]propan-2-ol
• 1-[(5-amino-1,3,3-trimethylcyclohexyl)methylamino]propan-2-ol
• 1-(((5-Amino-1,3,3-trimethylcyclohexyl)methyl)amino)propan-2-ol
• 1-{[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino}propan-2-ol
• NS00052574
• 66470-90-4
• EINECS 266-372-3
• DTXSID60985107
• QUQZYDPUJYFFMD-UHFFFAOYSA-N

• Inchi： 1S/C13H28N2O/c1-10(16)7-15-9-13(4)6-11(14)5-12(2,3)8-13/h10-11,15-16H,5-9,14H2,1-4H3
• InChI Key： QUQZYDPUJYFFMD-UHFFFAOYSA-N
• SMILES： OC(C)CNCC1(C)CC(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 228.22034
• Monoisotopic Mass: 228.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28